Cas no 1823835-69-3 (2-[2-Bromo-5-(trifluoromethyl)phenyl]propanenitrile)

• Product Name: 2-[2-Bromo-5-(trifluoromethyl)phenyl]propanenitrile
• CAS No: 1823835-69-3
• MF: C₁₀H₇BrF₃N
• MW: 278.068492174149
• CID: 5906911
• PubChem ID: 130135044
• Update Time: 2025-10-29

2-[2-Bromo-5-(trifluoromethyl)phenyl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-[2-bromo-5-(trifluoromethyl)phenyl]propanenitrile
• EN300-1934626
• 1823835-69-3
• 2-[2-Bromo-5-(trifluoromethyl)phenyl]propanenitrile

• Inchi： 1S/C10H7BrF3N/c1-6(5-15)8-4-7(10(12,13)14)2-3-9(8)11/h2-4,6H,1H3
• InChI Key： HSOQRMOIYPXZJQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1C(C#N)C

Computed Properties

• Exact Mass: 276.97140g/mol
• Monoisotopic Mass: 276.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-[2-Bromo-5-(trifluoromethyl)phenyl]propanenitrile

Recent Advances in the Study of 2-[2-Bromo-5-(trifluoromethyl)phenyl]propanenitrile (CAS: 1823835-69-3)

2-[2-Bromo-5-(trifluoromethyl)phenyl]propanenitrile (CAS: 1823835-69-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This aromatic nitrile derivative, characterized by its bromo and trifluoromethyl substituents, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in organic synthesis. The unique electronic and steric properties imparted by its functional groups make it a valuable scaffold for drug discovery and medicinal chemistry.

Recent studies have focused on the synthetic utility of 1823835-69-3 as a building block for more complex molecular architectures. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the synthesis of potential kinase inhibitors, where the bromo substituent served as an excellent handle for further functionalization through cross-coupling reactions. The trifluoromethyl group, known for its ability to enhance metabolic stability and membrane permeability, contributed to improved pharmacokinetic properties of the resulting compounds.

In pharmacological research, preliminary investigations have revealed that derivatives of 2-[2-Bromo-5-(trifluoromethyl)phenyl]propanenitrile exhibit moderate inhibitory activity against certain inflammatory targets. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound showed selective COX-2 inhibition with IC50 values in the low micromolar range, suggesting potential applications in developing new anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

The compound's mechanism of action and structure-activity relationships are currently under investigation by several research groups. Computational modeling studies have predicted favorable binding interactions with various biological targets, particularly those containing hydrophobic pockets that can accommodate the trifluoromethyl group. These in silico findings are being validated through ongoing biochemical assays and crystallographic studies to elucidate the precise molecular interactions.

From a synthetic chemistry perspective, recent advancements have improved the production efficiency of 1823835-69-3. A 2024 patent application disclosed an optimized synthetic route that reduces the number of steps from previously reported methods while maintaining high yield and purity. This development is particularly significant for scaling up production to meet the growing demand from pharmaceutical researchers and chemical manufacturers.

Safety and toxicological assessments of 2-[2-Bromo-5-(trifluoromethyl)phenyl]propanenitrile are currently underway, with preliminary data suggesting acceptable toxicity profiles for research purposes. However, researchers emphasize the need for comprehensive evaluation before considering any therapeutic applications. The compound's environmental fate and biodegradation pathways are also being studied to assess its ecological impact.

Looking forward, the versatility of 1823835-69-3 as a chemical building block and its promising biological activities position it as a compound of continued interest in chemical biology research. Future directions include exploring its potential in targeted drug delivery systems, as a fluorescent probe for bioimaging, and as a template for developing novel agrochemicals. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these research findings into practical applications.